
Experimental Protocol for Determining
Absorbance Spectrum

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.I.Reactive Black 3

CAS No.: 12236-78-1

Cat. No.: S1824607

Get Quote

The following protocol, adapted from general practices for reactive dye analysis, outlines the steps to

characterize an absorbance spectrum using UV-Vis spectrophotometry [1] [2].

1. Sample Preparation

Stock Solution: Accurately weigh a small quantity (e.g., 10 mg) of purified C.I. Reactive Black 3 dye.
Dissolve it in an appropriate solvent (typically distilled water or a buffer) and transfer to a volumetric

flask (e.g., 1 L) to prepare a stock solution of known concentration (e.g., 10 mg/L) [3].
Dilution Series: Prepare a series of diluted solutions from the stock solution for initial testing and to

ensure the absorbance readings fall within the linear range of the spectrophotometer (typically below
1.5-2.0 absorbance units).

2. Instrumental Analysis using UV-Vis Spectrophotometry

Instrument Calibration: Zero the spectrophotometer using a cuvette filled only with the pure solvent
(the "blank").

Wavelength Scan: Place a cuvette containing the dye solution in the spectrophotometer. Perform a
full wavelength scan, typically from 200 nm to 800 nm, to identify all absorption peaks, including those

in the UV and visible regions [4].
Identify λmax: The wavelength at which the highest absorption peak occurs in the visible range is

the λmax, which is responsible for the dye's color.

3. Data Collection for Quantification
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Once λmax is identified, use the dilution series to measure the absorbance at this specific wavelength

for each known concentration.
This data is used to create a calibration curve (Absorbance vs. Concentration), which follows the

Beer-Lambert law and is essential for quantifying dye concentration in unknown samples [2].

The workflow below summarizes this experimental process:
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Experimental workflow for determining a dye's absorbance spectrum.
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Reference Data for Other Reactive Dyes

For context, the table below lists the λmax of other common reactive dyes found in the search results. Please

note that these values are for reference only and do not pertain to C.I. Reactive Black 3.

Dye Name
λmax (Wavelength of Maximum
Absorbance)

Reference Context

Reactive Black 5 (RB5) 597.6 nm [3] Analysis in aqueous

solution

C.I. Reactive Red 195 550 nm [2] UV-Vis analysis in a study

C.I. Reactive Blue 19 596 nm [2] UV-Vis analysis in a study

C.I. Reactive Red 120 (RR
120)

535 nm (visible) and 289 nm (UV) [4] Ozonation study

How to Locate the Specific Data

Since the direct data is not available in the public domain, you may need to take the following steps to obtain

it:

Source a Pure Sample: The most reliable method is to obtain a pure sample of C.I. Reactive Black 3
from a commercial chemical supplier and perform the experimental protocol outlined above.

Contact Manufacturers: Reach out to technical departments of companies that list this dye (e.g., on
supplier catalogs) as they may have technical data sheets containing the absorbance spectrum [5].

Specialized Databases: Investigate access to specialized chemical databases or analytical journals
that may contain this specific physicochemical property.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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